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Compound of Interest

Compound Name: Dysprosium carbonate

Cat. No.: B1594388

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for dysprosium
carbonate, drawing from various Safety Data Sheets (SDS) and scientific sources. It is
intended to equip laboratory and research professionals with the critical knowledge required for
the safe handling, storage, and disposal of this compound.

Chemical Identification and Physical Properties

Dysprosium carbonate is a water-insoluble salt of dysprosium. It is typically available as a
white or pale white to light yellow powder.[1][2] Key identification and physical data are
summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1594388?utm_src=pdf-interest
https://www.benchchem.com/product/b1594388?utm_src=pdf-body
https://www.benchchem.com/product/b1594388?utm_src=pdf-body
https://www.benchchem.com/product/b1594388?utm_src=pdf-body
https://prochemonline.com/wp-content/uploads/2021/06/1636.DysprosiumCarbonateTetrahydrate.pdf
https://www.ottokemi.com/dysprosium-compounds/dysprosium-carbonate-999-d-2483.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source(s)

Chemical Name

Dysprosium(lll) Carbonate

[3]

Carbonic acid, Dysprosium

Synonyms 1][4

ynony salt; Didysprosium tricarbonate il
CAS Number 38245-35-1 [LI213105]0617]
EC Number 225-770-7 [3][4][6]

Molecular Formula

Dy2(COs3)3-xH20

[3](5]

Molecular Weight

505.03 g/mol (anhydrous)

[3]4]

577.06 g/mol (tetrahydrate)

[1](21[7]

Appearance White powder [1]
Solubility in Water Insoluble [1]8]
Odor Odorless [1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), dysprosium carbonate is classified as a hazardous substance.[3] The primary

hazards are related to irritation of the skin, eyes, and respiratory system.

Hazard Class Category Hazard Statement Source(s)
o H315: Causes skin
Skin Irritation 2 S [3]
irritation
o H319: Causes serious
Eye Irritation 2 o
eye irritation
Specific target organ
o ] H335: May cause
toxicity — single 3 [3]

exposure

respiratory irritation

GHS Pictogram:
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lsalt text

Signal Word: Warning[3]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of dysprosium carbonate
are not publicly available in the reviewed safety data sheets. The hazard classifications are
based on established criteria for chemical safety assessment. Toxicological data for
dysprosium carbonate is limited, with many sources stating that the toxicological effects have
not been fully investigated.[1]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and
ensure laboratory safety.

Handling:

Avoid contact with skin and eyes.[3][9]
e Avoid the formation of dust and aerosols.[3][9]
e Use in a well-ventilated area, preferably in a fume hood.[1]

o Wear appropriate personal protective equipment (PPE), including safety glasses with side-
shields, chemical-resistant gloves, and a lab coat.[1][3]

e If ventilation is inadequate and dust is present, a NIOSH-approved respirator should be
worn.[1]

e Wash hands thoroughly after handling.[3]
Storage:
e Store in a cool, dry place.[3]

» Keep containers tightly sealed to prevent moisture absorption.[1][10]
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» Store away from incompatible materials such as strong acids.[1]

First Aid Measures

In the event of exposure, the following first aid measures should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[3]

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty
of water. Seek medical attention if irritation persists.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.[3]

Accidental Release Measures

In the case of a spill, the following steps should be taken to ensure safety and proper cleanup:

e Personal Precautions: Wear appropriate personal protective equipment, including a
respirator, to avoid breathing dust.[3] Evacuate unnecessary personnel from the area.[3]

e Environmental Precautions: Do not let the product enter drains or waterways.[3]

o Containment and Cleanup: Sweep up the spilled material without creating dust.[3] Small
spills can be mixed with powdered sodium carbonate or ground limestone before sweeping.
[1] Place the material in a suitable, closed container for disposal.[3]

Disposal Considerations

Dysprosium carbonate should be disposed of in accordance with local, state, and federal
regulations.[1] It is recommended to contact a licensed professional waste disposal service.[3]

Visualizing Safety Workflows
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To further clarify the safety procedures, the following diagrams illustrate the logical workflows
for hazard identification and response.

Caption: Hazard ldentification and Required PPE.

Caption: First Aid Procedures for Dysprosium Carbonate Exposure.
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Accidental Spill Response Workflow

Evacuate Area

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Avoid Dust Generation)

Sweep Up Material

Place in Closed Container
for Disposal

Decontaminate Area
and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for Responding to an Accidental Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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